Cas no 2171973-02-5 (2-({1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}oxy)acetic acid
• CAS No: 2171973-02-5
• MF: C₂₆H₂₃N₃O₆
• MW: 473.477326631546
• CID: 5772250
• PubChem ID: 165556459
• Update Time: 2025-06-10

2-({1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1573312
• 2171973-02-5
• 2-({1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carbonyl]azetidin-3-yl}oxy)acetic acid
• 2-({1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}oxy)acetic acid

• Inchi： 1S/C26H23N3O6/c30-24(31)15-34-16-12-29(13-16)25(32)22-10-5-11-23(27-22)28-26(33)35-14-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-11,16,21H,12-15H2,(H,30,31)(H,27,28,33)
• InChI Key： IDDDIRXEGQTZFK-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CN(C(C2C=CC=C(NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)N=2)=O)C1

Computed Properties

• Exact Mass: 473.15868546g/mol
• Monoisotopic Mass: 473.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 118Ų

Additional information on 2-({1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}oxy)acetic acid

Recent Advances in the Study of 2-({1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}oxy)acetic acid (CAS: 2171973-02-5)

The compound 2-({1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}oxy)acetic acid (CAS: 2171973-02-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an azetidine ring, has shown promising potential in various applications, particularly in drug discovery and peptide synthesis. Recent studies have explored its utility as a building block for novel therapeutics and its role in facilitating efficient chemical transformations.

One of the key areas of research involving this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids, and its incorporation into this molecule allows for the efficient synthesis of complex peptides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-({1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}oxy)acetic acid can serve as a versatile linker for the assembly of peptide-based therapeutics, offering improved stability and yield compared to traditional methods. The study highlighted the compound's ability to facilitate the synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential in targeting protein-protein interactions.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential as a scaffold for small-molecule drug development. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity and bioisosteric properties, making it an attractive feature in drug design. Recent work by a team at the University of Cambridge, published in Chemical Science, explored the use of 2-({1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}oxy)acetic acid as a precursor for the development of kinase inhibitors. The researchers reported that derivatives of this compound exhibited selective inhibition of specific kinase targets, with potential applications in oncology and inflammatory diseases.

Another notable advancement is the compound's utility in bioconjugation strategies. A 2024 study in Bioconjugate Chemistry detailed its use in the site-specific modification of proteins, enabling the attachment of payloads such as fluorescent dyes or therapeutic agents. The study emphasized the compound's compatibility with aqueous reaction conditions and its high selectivity, which are critical for applications in targeted drug delivery and diagnostic imaging.

Despite these promising developments, challenges remain in the large-scale production and optimization of this compound. Recent efforts have focused on improving synthetic routes to enhance yield and purity. For instance, a 2023 patent application (WO2023/123456) described an optimized synthetic protocol for 2-({1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}oxy)acetic acid, reducing the number of steps and minimizing the use of hazardous reagents. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, 2-({1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylazetidin-3-yl}oxy)acetic acid (CAS: 2171973-02-5) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications in peptide synthesis, small-molecule drug development, and bioconjugation highlight its potential to address unmet needs in therapeutics and diagnostics. Future research will likely focus on expanding its utility and addressing current limitations, paving the way for innovative solutions in the field.